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Compound of Interest

Compound Name: 2-Aminothiazolo[5,4-b]pyridine

Cat. No.: B1330656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Aminothiazolo[5,4-b]pyridine, a heterocyclic amine, is a significant scaffold in medicinal

chemistry. This document provides a detailed overview of its chemical properties, synthesis,

potential biological activities, and safety considerations. The information is intended to support

research and development efforts involving this compound and its derivatives. The 2-

aminothiazole core structure is a cornerstone in the synthesis of numerous compounds with a

broad spectrum of pharmacological applications, including but not limited to anticancer,

antibacterial, and anti-inflammatory agents.[1]

Chemical and Physical Properties
2-Aminothiazolo[5,4-b]pyridine is a stable chemical compound with the CAS number 31784-

70-0.[2] It is recognized as a valuable research chemical. The fundamental properties of this

compound are summarized in the table below.
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Property Value Reference

CAS Number 31784-70-0 [2]

Molecular Formula C₆H₅N₃S [2]

Molecular Weight 151.19 g/mol [2]

IUPAC Name
[3][4]thiazolo[5,4-b]pyridin-2-

amine

Synonyms 2-thiazolo[5,4-b]pyridinamine

Boiling Point 328.9 °C at 760 mmHg

Density 1.485 g/cm³

Synthesis
The synthesis of 2-aminothiazolo[5,4-b]pyridine can be achieved through various methods,

with the Hantzsch thiazole synthesis being a common approach for the formation of the 2-

aminothiazole ring system.[5] A general mechanism for the formation of the 2-
aminothiazolo[5,4-b]pyridine core is depicted in the workflow below. This typically involves

the reaction of a halo-substituted pyridine derivative with a source of thiourea.

Experimental Workflow: General Synthesis
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General Synthesis of 2-Aminothiazolo[5,4-b]pyridine
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Caption: A generalized workflow for the synthesis of 2-Aminothiazolo[5,4-b]pyridine.

Detailed Experimental Protocol (General Method for
Analogous Compounds)
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The following is a generalized protocol for the synthesis of 2-aminothiazole derivatives, which

can be adapted for 2-aminothiazolo[5,4-b]pyridine. This method is based on procedures

reported for the synthesis of similar compounds.[6]

Materials:

2-amino-3-halopyridine (starting material)

Thiourea

Ethanol (or a suitable green solvent like sabinene)[4][7]

Hydrochloric acid (catalytic amount) or other suitable catalyst

Sodium bicarbonate or other base for workup

Procedure:

To a solution of 2-amino-3-halopyridine (1 equivalent) in ethanol, add thiourea (1-1.2

equivalents).

Add a catalytic amount of hydrochloric acid.

The reaction mixture is then heated under reflux or subjected to microwave irradiation for a

specified time, monitored by Thin Layer Chromatography (TLC).[4][7]

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The residue is dissolved in water and neutralized with a suitable base (e.g., sodium

bicarbonate).

The precipitated solid is collected by filtration, washed with water, and dried.

The crude product is purified by recrystallization from a suitable solvent or by column

chromatography.
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The structure of the final product is confirmed by spectroscopic methods such as NMR, IR,

and mass spectrometry.[8]

Biological Activities and Potential Applications
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities.[1]

Potential Signaling Pathway Involvement
While a specific signaling pathway for 2-aminothiazolo[5,4-b]pyridine is not yet fully

elucidated, derivatives of this compound have been investigated as inhibitors of

Phosphodiesterase-5 (PDE5).[9] PDE5 is a key enzyme in the cGMP signaling pathway.

Inhibition of PDE5 leads to an increase in intracellular cGMP levels, resulting in smooth muscle

relaxation.
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Caption: A diagram illustrating the potential mechanism of action via PDE5 inhibition.

Summary of Biological Activities of 2-Aminothiazole
Derivatives
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Biological Activity Description

Antimycobacterial

Derivatives have been synthesized and tested

for in vitro activity against Mycobacterium

tuberculosis.[10]

Antiplasmodial
Certain 2-aminothiazole scaffolds have shown

activity against Plasmodium falciparum.[10]

Antiprion

Some 2-aminothiazole analogs have been

investigated for their potential in treating prion

diseases.[11]

General Antimicrobial

The 2-aminothiazole nucleus is a common

feature in compounds with antibacterial and

antifungal properties.

Anticancer

Various derivatives have been evaluated for

their cytotoxic effects against different cancer

cell lines.[6]

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-aminothiazolo[5,4-b]pyridine (CAS 31784-70-0) is

not readily available. However, based on the safety profiles of the parent compounds, 2-

aminopyridine and 2-aminothiazole, caution should be exercised when handling this chemical.

Potential Hazards
The following table summarizes the potential hazards based on data for structurally related

compounds.
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Hazard Description Reference

Acute Toxicity (Oral) Toxic if swallowed. [12]

Acute Toxicity (Dermal) Harmful in contact with skin. [12]

Skin Irritation/Corrosion
May cause skin irritation or

severe burns.
[12]

Eye Irritation
Causes serious eye irritation or

damage.
[12][13][14]

Respiratory Irritation
May cause respiratory

irritation.
[12]

Aquatic Toxicity
May be harmful to aquatic life

with long-lasting effects.
[12]

Recommended Handling Procedures
Use in a well-ventilated area or with local exhaust ventilation.[12][14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[12]

Avoid breathing dust, fumes, or vapors.[12]

Wash hands thoroughly after handling.[12][14]

Store in a tightly closed container in a cool, dry place.[12]

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]

If on Skin: Remove contaminated clothing. Rinse skin with plenty of water. Seek medical

attention if irritation persists.[13]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.[13][14]
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If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[13]

Conclusion
2-Aminothiazolo[5,4-b]pyridine is a heterocyclic compound with significant potential as a

building block for the development of novel therapeutic agents. Its 2-aminothiazole core is

associated with a diverse range of biological activities. Further research into the synthesis of

novel derivatives and the elucidation of their specific mechanisms of action is warranted to fully

explore the therapeutic potential of this chemical scaffold. Proper safety precautions are

essential when handling this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

2. scbt.com [scbt.com]

3. Sulfur-containing pyridine derivatives. L. Mechanism of cleavage of thiazole ring of 2-
aminothiazolo-[5, 4-b]pyridines by means of aqueous alkali - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four
Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. Multifunctional Isosteric Pyridine Analogs-Based 2-Aminothiazole: Design, Synthesis, and
Potential Phosphodiesterase-5 Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial
and antiplasmodial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1807305725_2-AminoThiazole-CASNO-96-50-4-MSDS.pdf
https://www.benchchem.com/product/b1330656?utm_src=pdf-body
https://www.benchchem.com/product/b1330656?utm_src=pdf-custom-synthesis
https://www.scholarsresearchlibrary.com/articles/biological-and-medicinal-significance-of-2aminothiazoles.pdf
https://www.scbt.com/p/2-aminothiazolo5-4-bpyridine-31784-70-0
https://pubmed.ncbi.nlm.nih.gov/13388628/
https://pubmed.ncbi.nlm.nih.gov/13388628/
https://pubmed.ncbi.nlm.nih.gov/13388628/
https://www.researchgate.net/figure/Scheme-2-Mechanism-of-2-amino-thiazolo5-4-bpyridine-formation_fig2_373618011
https://www.researchgate.net/publication/323899900_Recent_Developments_and_Biological_Activities_of_2-Aminothiazole_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC7962134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7962134/
https://www.researchgate.net/figure/Mechanism-of-2-amino-thiazolo5-4-bpyridine-formation_fig4_374465569
https://www.researchgate.net/publication/236648874_Synthesis_and_characteristics_of_compact_condensed_system_2-aminothiazolo54-cpyridine
https://pubmed.ncbi.nlm.nih.gov/33572094/
https://pubmed.ncbi.nlm.nih.gov/33572094/
https://pubmed.ncbi.nlm.nih.gov/24373723/
https://pubmed.ncbi.nlm.nih.gov/24373723/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. 2-Aminothiazoles with Improved Pharmacotherapeutic Properties for Treatment of Prion
Disease - PMC [pmc.ncbi.nlm.nih.gov]

12. biochemopharma.fr [biochemopharma.fr]

13. cdhfinechemical.com [cdhfinechemical.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
Aminothiazolo[5,4-b]pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330656#2-aminothiazolo-5-4-b-pyridine-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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